Cas no 2649419-74-7 (4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 2649419-74-7
• MF: C₁₅H₁₀BrN₃O
• MW: 328.163402080536
• CID: 5466404
• Update Time: 2026-03-10

4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(phenylmethoxy)pyrazolo[1,5-a]pyridine-3-carbonitrile
• 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile

• Inchi： 1S/C15H10BrN3O/c16-13-6-14(20-10-11-4-2-1-3-5-11)15-12(7-17)8-18-19(15)9-13/h1-6,8-9H,10H2
• InChI Key： NSTBFIDMOPELOV-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C=C(Br)C=C2OCC1=CC=CC=C1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -2.07±0.30(Predicted)

Additional information on 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile

4-Benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2649419-74-7): A Versatile Heterocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2649419-74-7) has emerged as a promising heterocyclic compound with significant potential in pharmaceutical research. This pyrazolo[1,5-a]pyridine derivative combines multiple functional groups that make it particularly valuable for structure-activity relationship (SAR) studies and drug design applications.

The molecular structure of 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile features three key pharmacophores: a benzyloxy group at position 4, a bromo substituent at position 6, and a cyano group at position 3. This unique combination of substituents on the pyrazolo[1,5-a]pyridine core creates multiple sites for further chemical modifications, making it an excellent scaffold for medicinal chemistry.

Recent trends in AI-assisted drug discovery have highlighted the importance of such functionalized heterocycles as they often show improved drug-like properties compared to simpler structures. The presence of both electron-withdrawing (cyano) and electron-donating (benzyloxy) groups in 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile creates interesting electronic effects that can be exploited in molecular recognition processes.

From a synthetic chemistry perspective, the bromo substituent in 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile offers excellent opportunities for cross-coupling reactions, which are frequently searched topics in chemical databases. This makes the compound particularly valuable for palladium-catalyzed transformations such as Suzuki, Stille, or Buchwald-Hartwig reactions - all crucial for modern drug discovery programs.

The pyrazolo[1,5-a]pyridine core itself has gained attention in recent years due to its presence in several clinical candidates and approved drugs. Researchers investigating kinase inhibitors or GPCR modulators frequently search for such scaffolds, as they often provide optimal binding affinity and selectivity profiles. The 4-benzyloxy-6-bromo derivative adds valuable complexity to this important pharmacophore.

In terms of physicochemical properties, 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile demonstrates characteristics that align well with Lipinski's rule of five, making it particularly interesting for oral drug development. The compound's molecular weight (328.15 g/mol) and logP (predicted around 3.2) fall within ranges preferred for bioavailability optimization.

The cyano group in this molecule serves multiple purposes: it can act as a hydrogen bond acceptor, participate in dipole-dipole interactions, and serve as a precursor for further transformations to amides, acids, or tetrazoles. These transformations are frequently explored in medicinal chemistry optimization campaigns, as evidenced by numerous patent applications and publications.

Current market trends show growing demand for such functionalized heterocyclic building blocks, particularly in the context of fragment-based drug discovery and DNA-encoded library technologies. The unique combination of substituents in 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile makes it valuable for both approaches, explaining its increasing popularity in pharmaceutical R&D.

From a green chemistry perspective, researchers are increasingly interested in developing efficient synthetic routes to such compounds with minimal environmental impact. The atom economy and potential for catalytic processes in the synthesis of 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile make it an attractive target for sustainable chemistry initiatives.

In the context of intellectual property landscape, derivatives of pyrazolo[1,5-a]pyridine continue to be featured in numerous patent applications, particularly in areas of oncology, inflammation, and CNS disorders. The specific substitution pattern of 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile offers opportunities for creating novel patentable compounds with potentially improved therapeutic profiles.

Analytical characterization of 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile typically involves standard techniques such as NMR spectroscopy (showing characteristic aromatic proton patterns), mass spectrometry (confirming molecular weight), and HPLC purity analysis. These quality control aspects are critical for researchers searching for high-purity building blocks for their synthetic projects.

The growing interest in targeted protein degradation technologies (such as PROTACs) has created additional demand for heterocyclic compounds with multiple functionalization sites like 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile. The compound's ability to serve as a linker element between protein-binding moieties makes it valuable for this cutting-edge therapeutic approach.

In conclusion, 4-benzyloxy-6-bromo-pyrazolo[1,5-a]pyridine-3-carbonitrile (CAS No. 2649419-74-7) represents a versatile and valuable chemical building block with wide-ranging applications in drug discovery and medicinal chemistry. Its unique combination of substituents on the pyrazolo[1,5-a]pyridine core provides multiple opportunities for structural diversification, making it particularly relevant in current pharmaceutical research trends focused on kinase inhibitors, GPCR modulators, and targeted protein degraders.